Cas no 1806913-23-4 (Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate)

Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of a bromo substituent at the 6-position and a difluoromethyl group at the 4-position enhances its reactivity, making it a valuable intermediate for cross-coupling reactions and further functionalization. The methoxy group at the 3-position contributes to electronic modulation, while the ethyl acetate moiety improves solubility and facilitates downstream transformations. This compound is particularly useful in the development of bioactive molecules, offering a balance of stability and reactivity for advanced synthetic applications. Its structural features make it a preferred choice for researchers in medicinal and process chemistry.
Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate structure
1806913-23-4 structure
Product Name:Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate
CAS No:1806913-23-4
MF:C11H12BrF2NO3
MW:324.118689537048
CID:4861982
Update Time:2025-10-22

Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate
    • Inchi: 1S/C11H12BrF2NO3/c1-3-18-9(16)5-7-10(17-2)6(11(13)14)4-8(12)15-7/h4,11H,3,5H2,1-2H3
    • InChI Key: HEFGBZBUFIFGDO-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(F)F)=C(C(CC(=O)OCC)=N1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 281
  • XLogP3: 2.7
  • Topological Polar Surface Area: 48.4

Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029059081-250mg
Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate
1806913-23-4 97%
250mg
$979.20 2022-03-31
Alichem
A029059081-500mg
Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate
1806913-23-4 97%
500mg
$1,613.70 2022-03-31
Alichem
A029059081-1g
Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate
1806913-23-4 97%
1g
$2,980.00 2022-03-31

Additional information on Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate

Recent Advances in the Synthesis and Applications of Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate (CAS: 1806913-23-4)

Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate (CAS: 1806913-23-4) is a pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its versatile applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and bromo substituents, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The synthesis of Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate has been optimized through several innovative approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient, one-pot synthesis method that significantly improved yield and purity. The method involves the reaction of 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid with ethyl acetate under catalytic conditions, achieving a yield of over 85%. This advancement addresses previous challenges related to low yields and complex purification processes, making the compound more accessible for large-scale applications.

In terms of biological applications, Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate has shown promise as a building block for kinase inhibitors. Research conducted by a team at the University of California, San Francisco, revealed that derivatives of this compound exhibit potent inhibitory activity against several cancer-related kinases, including EGFR and BRAF. These findings were published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, underscoring the compound's potential in targeted cancer therapies. The difluoromethyl group, in particular, was noted for its role in enhancing binding affinity and metabolic stability.

Another notable application of Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate is in the development of antiviral agents. A recent study in Antiviral Research (2024) demonstrated that this compound can be modified to produce analogs with strong activity against RNA viruses, including SARS-CoV-2 and influenza. The bromo substituent at the 6-position was found to be critical for interacting with viral polymerases, while the difluoromethyl group contributed to improved pharmacokinetic properties. These insights open new avenues for designing broad-spectrum antiviral drugs.

Despite these advancements, challenges remain in the widespread adoption of Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate. Issues such as scalability, cost-effectiveness, and potential toxicity profiles of its derivatives require further investigation. Ongoing research aims to address these limitations through structural optimization and advanced formulation techniques. For instance, a 2024 patent application by a leading pharmaceutical company describes a novel formulation that enhances the compound's solubility and bioavailability, paving the way for clinical trials.

In conclusion, Ethyl 6-bromo-4-(difluoromethyl)-3-methoxypyridine-2-acetate (CAS: 1806913-23-4) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in oncology and antiviral drug development. Continued research into its synthesis, derivatives, and applications is expected to yield further breakthroughs, solidifying its role in the next generation of therapeutics. Researchers and industry professionals are encouraged to explore its possibilities while addressing the existing challenges to unlock its full potential.

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